Cas no 833445-95-7 (Adenosine, 8-(3-chlorophenyl)-)

Adenosine, 8-(3-chlorophenyl)- structure
833445-95-7 structure
Product Name:Adenosine, 8-(3-chlorophenyl)-
CAS No:833445-95-7
MF:C16H16ClN5O4
MW:377.782341957092
CID:673484
PubChem ID:71415664
Update Time:2025-04-19

Adenosine, 8-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 8-(3-chlorophenyl)-
    • (2R,3R,4S,5R)-2-[6-amino-8-(3-chlorophenyl)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
    • (2R,3R,4S,5R)-2-(6-Amino-8-(3-chlorophenyl)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
    • 833445-95-7
    • 8-(3-Chlorophenyl)adenosine
    • DTXSID40835075
    • (2R,3R,4S,5R)-2-[6-amino-8-(3-chlorophenyl)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
    • Inchi: 1S/C16H16ClN5O4/c17-8-3-1-2-7(4-8)14-21-10-13(18)19-6-20-15(10)22(14)16-12(25)11(24)9(5-23)26-16/h1-4,6,9,11-12,16,23-25H,5H2,(H2,18,19,20)/t9-,11-,12-,16-/m1/s1
    • InChI Key: MVZCLNULRCECSW-UBEDBUPSSA-N
    • SMILES: ClC1=CC=CC(=C1)C1=NC2C(N)=NC=NC=2N1[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O

Computed Properties

  • Exact Mass: 377.0890817g/mol
  • Monoisotopic Mass: 377.0890817g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 505
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 140Ų
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